1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID 1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID Kynurenic acid, also known as kynurenate or acid, kynurenic, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Kynurenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Kynurenic acid has been found in human epidermis, brain and prostate tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, kynurenic acid is primarily located in the cytoplasm. Kynurenic acid exists in all eukaryotes, ranging from yeast to humans. In humans, kynurenic acid is involved in the tryptophan metabolism pathway. Kynurenic acid is a potentially toxic compound.
Kynurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by a hydroxy group at C-4. It has a role as a G-protein-coupled receptor agonist, a NMDA receptor antagonist, a nicotinic antagonist, a neuroprotective agent, a human metabolite and a Saccharomyces cerevisiae metabolite. It is a monohydroxyquinoline and a quinolinemonocarboxylic acid. It is a conjugate acid of a kynurenate.
Kynurenic Acid is under investigation in clinical trial NCT02340325 (FS2 Safety and Tolerability Study in Healthy Volunteers).
Brand Name: Vulcanchem
CAS No.: 13593-94-7
VCID: VC0086020
InChI: InChI=1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C(=O)O)O
Molecular Formula: C10H7NO3
Molecular Weight: 189.17 g/mol

1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID

CAS No.: 13593-94-7

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VCID: VC0086020

Molecular Formula: C10H7NO3

Molecular Weight: 189.17 g/mol

1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID - 13593-94-7

CAS No. 13593-94-7
Product Name 1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLIC ACID
Molecular Formula C10H7NO3
Molecular Weight 189.17 g/mol
IUPAC Name 4-hydroxyquinoline-2-carboxylic acid
Standard InChI InChI=1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
Standard InChIKey HCZHHEIFKROPDY-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C2C(=C1)C(=CC(=N2)C(=O)O)O
SMILES C1=CC=C2C(=C1)C(=CC(=N2)C(=O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C=C(N2)C(=O)O
Melting Point 282.5 °C
280°C
Physical Description Solid
Description Kynurenic acid, also known as kynurenate or acid, kynurenic, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Kynurenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Kynurenic acid has been found in human epidermis, brain and prostate tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, kynurenic acid is primarily located in the cytoplasm. Kynurenic acid exists in all eukaryotes, ranging from yeast to humans. In humans, kynurenic acid is involved in the tryptophan metabolism pathway. Kynurenic acid is a potentially toxic compound.
Kynurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by a hydroxy group at C-4. It has a role as a G-protein-coupled receptor agonist, a NMDA receptor antagonist, a nicotinic antagonist, a neuroprotective agent, a human metabolite and a Saccharomyces cerevisiae metabolite. It is a monohydroxyquinoline and a quinolinemonocarboxylic acid. It is a conjugate acid of a kynurenate.
Kynurenic Acid is under investigation in clinical trial NCT02340325 (FS2 Safety and Tolerability Study in Healthy Volunteers).
Solubility 28.4 [ug/mL]
Synonyms Acid, Kynurenic
Kynurenate
Kynurenic Acid
PubChem Compound 5280455
Last Modified Nov 14 2021
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